Cas no 1284159-82-5 (2-Chloro-6-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid)

• Product Name: 2-Chloro-6-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid
• CAS No: 1284159-82-5
• MF: C₁₂H₁₁ClN₄O₂
• MW: 278.69434094429
• CID: 4586139
• PubChem ID: 63024771
• Update Time: 2025-07-20

2-Chloro-6-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyridine-4-carboxylic Acid
• 4-Pyridinecarboxylic acid, 2-chloro-6-(5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-
• 2-Chloro-6-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid

• Inchi： 1S/C12H11ClN4O2/c13-9-5-8(12(18)19)6-10(15-9)17-4-3-16-2-1-14-11(16)7-17/h1-2,5-6H,3-4,7H2,(H,18,19)
• InChI Key： VNVOWNDAWDFDNT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(N2CCN3C=CN=C3C2)=CC(C(O)=O)=C1

Additional information on 2-Chloro-6-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid

Introduction to 2-Chloro-6-{5H,6H,7H,8H-imidazo[1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid (CAS No. 1284159-82-5)

2-Chloro-6-{5H,6H,7H,8H-imidazo[1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid, identified by its CAS number 1284159-82-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazopyrazine derivatives, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen and carbon atoms in its core structure imparts remarkable chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Chloro-6-{5H,6H,7H,8H-imidazo[1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid features a pyridine ring substituted with a chloro group at the 2-position and a carboxylic acid group at the 4-position. The imidazopyrazine moiety is fused to the pyridine ring at the 6-position, creating a complex system of electron-rich and electron-deficient regions. This structural complexity contributes to its reactivity and potential interactions with biological targets.

In recent years, there has been growing interest in imidazopyrazine derivatives due to their demonstrated efficacy in various therapeutic areas. One of the most compelling aspects of this class of compounds is their ability to modulate multiple biological pathways simultaneously. This multitarget engagement can lead to synergistic effects and improved therapeutic outcomes. For instance, studies have shown that imidazopyrazines can exhibit anti-inflammatory, antiviral, and anticancer properties by interacting with key enzymes and receptors involved in these processes.

The synthesis of 2-Chloro-6-{5H,6H,7H,8H-imidazo[1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid involves a series of well-established organic reactions that highlight the versatility of heterocyclic chemistry. The formation of the imidazopyrazine core typically requires condensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization steps introduce the chloro and carboxylic acid groups, which are critical for determining the compound's pharmacological profile. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

From a pharmacological perspective, the presence of both nitrogen and oxygen heteroatoms in 2-Chloro-6-{5H,6H,7H,8H-imidazo[1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid allows for diverse interactions with biological targets. The imidazopyrazine scaffold is known to bind effectively with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions with proteins and nucleic acids, further enhancing binding affinity. These characteristics make this compound an attractive candidate for further exploration in drug development.

Recent research has focused on leveraging computational methods to predict the binding affinity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Chloro-6-{5H,6H,7H,8H-imidazo[1,2-apyrazin-7-yl}pyridine-4-carboxylic Acid. Molecular docking studies have identified potential binding pockets on target proteins where this compound can exert its pharmacological effects. Furthermore，pharmacokinetic modeling has been used to assess its metabolic stability and bioavailability，providing valuable insights into its potential as a drug candidate.

The therapeutic potential of 2-Chloro-6-{5H，6H，7H，8H-imidazo[1，2—apyrazin—7—yl}pyridine—4—carboxylic Acid has been explored in several preclinical studies. These investigations have revealed promising results in models of inflammation，viral infection，and cancer。For example，in vitro studies have demonstrated that this compound can inhibit the activity of inflammatory cytokines by modulating signaling pathways such as NF—κB。Similarly，preclinical trials have shown that it may possess antiviral effects by interfering with viral replication mechanisms。Moreover，its ability to suppress tumor growth in cancer cell lines suggests its potential as an anticancer agent。

The development of novel pharmaceuticals often involves optimizing synthetic routes to improve cost-effectiveness and scalability。In this context，continuous improvements in synthetic methodologies have enabled the efficient production of 2-Chloro—6—{5H，6H，7H，8H—imidazo[1，2—apyrazin—7—yl}pyridine—4—carboxylic Acid。These advancements include greener synthetic approaches that minimize waste generation and hazardous byproducts。Such environmentally conscious practices align with global efforts to promote sustainable pharmaceutical manufacturing。

As research progresses，the applications of 2-Chloro—6—{5H，6 H ， 7 H ， 8 H —imidazo [ 1 ， 2 —apy razin — 7 — y l } py rid ine — 4 — car box y l ic Acid are expected to expand into new therapeutic areas。The flexibility of its molecular framework allows for further derivatization，enabling scientists to tailor its properties for specific biological targets。This adaptability makes it a versatile tool for medicinal chemists seeking to develop innovative treatments for complex diseases。

In conclusion,2-Chloro—6—{5 H ， 6 H ， 7 H ， 8 H —imid az o [ 1 ， 2 —a p y razin — 7 — y l } py rid ine — 4 — car box y l ic Acid (CAS No. 1284159 -82 -5) represents a significant advancement in pharmaceutical chemistry。Its unique structure ， combined with its demonstrated biological activity ， positions it as a promising candidate for future drug development。Ongoing research continues to uncover new possibilities for this compound ， reinforcing its importance in the quest for novel therapeutic solutions。